Cas no 2228624-32-4 (N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide)

• Product Name: N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide
• CAS No: 2228624-32-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5994402
• PubChem ID: 165674442
• Update Time: 2025-10-28

N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide
• 2228624-32-4
• N-{3-[1-(2-aminoethyl)cyclopropyl]phenyl}acetamide
• EN300-1742010

• Inchi： 1S/C13H18N2O/c1-10(16)15-12-4-2-3-11(9-12)13(5-6-13)7-8-14/h2-4,9H,5-8,14H2,1H3,(H,15,16)
• InChI Key： WQSHOLBSWIAQND-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide

N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide (CAS No. 2228624-32-4): A Comprehensive Overview

N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide (CAS No. 2228624-32-4) is a specialized organic compound with a unique molecular structure that combines a cyclopropylphenyl core with an acetamide functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both the cyclopropyl and aminoethyl moieties makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide features a phenyl ring substituted with a cyclopropyl group, which is further functionalized with an aminoethyl side chain. The acetamide group at the terminus enhances its solubility and reactivity, making it suitable for various synthetic applications. Researchers are particularly interested in its potential as a pharmacophore in designing new therapeutic agents, especially in the fields of neurology and oncology.

One of the key reasons for the growing interest in N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide is its relevance to current trends in drug discovery and precision medicine. With the rise of artificial intelligence (AI) in chemistry, this compound has been flagged in computational screenings for its potential bioactivity. Its structural features align with the search for novel small-molecule modulators of protein-protein interactions, a hot topic in modern pharmacology.

In the context of SEO optimization, users frequently search for terms like "cyclopropylphenyl derivatives," "aminoethyl acetamide applications," and "CAS 2228624-32-4 uses." These long-tail keywords reflect the compound's niche but growing relevance in scientific literature. Additionally, queries such as "how to synthesize N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide" or "biological activity of cyclopropylphenyl compounds" highlight the demand for detailed technical information.

The synthesis of N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide typically involves multi-step organic reactions, including cyclopropanation, amidation, and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the aminoethyl side chain, followed by acetylation to form the final product. These methods are well-documented in peer-reviewed journals, making this compound accessible to synthetic chemists.

From a market perspective, the demand for N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide is driven by its potential in medicinal chemistry and biotechnology. Pharmaceutical companies are exploring its utility in targeting specific enzymes or receptors, particularly in diseases with unmet medical needs. The compound's patent landscape is also evolving, with several applications filed for derivatives and analogs.

In summary, N-{3-1-(2-aminoethyl)cyclopropylphenyl}acetamide (CAS No. 2228624-32-4) represents a promising scaffold in modern chemical research. Its unique structure and potential applications align with current trends in drug development and molecular design. As scientific interest grows, so does the need for high-quality, SEO-optimized content that addresses both technical and commercial aspects of this compound.